Cas no 1211642-59-9 (N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-5-methyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-5-methyl-1,2-oxazole-3-carboxamide
• CAS No: 1211642-59-9
• MF: C₁₇H₁₄FN₅O₂S
• MW: 371.388764858246
• CID: 6594287
• PubChem ID: 45569378
• Update Time: 2025-07-08

N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-5-methyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-5-methyl-1,2-oxazole-3-carboxamide
• N-[2-[2-(2-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• N-(2-(2-(2-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-5-methylisoxazole-3-carboxamide
• 1211642-59-9
• VU0522722-1
• F5832-9292
• N-{2-[2-(2-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}-5-methyl-1,2-oxazole-3-carboxamide
• AKOS024521126

• Inchi： 1S/C17H14FN5O2S/c1-10-8-14(22-25-10)16(24)19-7-6-11-9-26-17-20-15(21-23(11)17)12-4-2-3-5-13(12)18/h2-5,8-9H,6-7H2,1H3,(H,19,24)
• InChI Key： FYJLRPFJBXFGGJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCC2N3C(SC=2)=NC(C2=CC=CC=C2F)=N3)=O)=N1

Computed Properties

• Exact Mass: 371.08522404g/mol
• Monoisotopic Mass: 371.08522404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-2-(2-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}-5-methyl-1,2-oxazole-3-carboxamide

Recent Advances in the Study of N-{2-[2-(2-fluorophenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1211642-59-9)

The compound N-{2-[2-(2-fluorophenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}-5-methyl-1,2-oxazole-3-carboxamide (CAS: 1211642-59-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique triazolothiazole and oxazole moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, making it more feasible for large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

Pharmacological evaluations have revealed that N-{2-[2-(2-fluorophenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}-5-methyl-1,2-oxazole-3-carboxamide exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated nanomolar-range IC50 values, suggesting high potency. Furthermore, molecular docking studies have provided insights into the compound's binding interactions with its target proteins, offering a structural basis for further optimization.

In vivo studies using animal models have shown promising results, particularly in the context of autoimmune diseases and certain cancers. The compound demonstrated significant efficacy in reducing disease markers with minimal off-target effects, underscoring its potential as a selective therapeutic agent. However, challenges such as metabolic stability and potential toxicity at higher doses remain areas of active investigation.

Future research directions include the development of derivatives with improved pharmacokinetic profiles and the exploration of combination therapies to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-{2-[2-(2-fluorophenyl)-1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl}-5-methyl-1,2-oxazole-3-carboxamide represents a promising candidate in the pipeline of novel therapeutics. Its unique chemical structure and potent biological activity make it a valuable subject for ongoing and future research in the chemical biology and medicinal chemistry fields.